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Compound of Interest
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Cat. No.: B057946
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For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(2-Hydroxyethyl)nicotinamide, a molecule with the chemical formula C8BH10N202, holds a
significant position in the landscape of cardiovascular pharmacology and as a derivative of
nicotinamide (Vitamin B3). Primarily recognized as the principal denitrated metabolite of the
antianginal drug nicorandil, its biochemical and physiological roles are of considerable interest
to the scientific community. This technical guide provides a comprehensive overview of N-(2-
Hydroxyethyl)nicotinamide, consolidating current knowledge on its chemical properties,
synthesis, analytical methodologies, and pharmacological profile. By synthesizing technical
data with field-proven insights, this document aims to serve as an essential resource for
researchers and professionals engaged in drug discovery and development.

Introduction: Unveiling the Significance of a Key
Metabolite
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N-(2-Hydroxyethyl)nicotinamide, also known by its synonyms SG-86 and N-
Nicotinoylethanolamine, is a fascinating molecule that sits at the crossroads of drug
metabolism and nicotinamide biochemistry.[1][2] Its emergence in the scientific literature is
intrinsically linked to the development and clinical use of nicorandil, a unique antianginal agent
possessing a dual mechanism of action. While nicorandil functions as both a potassium
channel opener and a nitric oxide donor, its metabolic fate leads to the formation of N-(2-
Hydroxyethyl)nicotinamide, a compound that lacks the nitrate group essential for nitric oxide-
mediated vasodilation.[3]

Understanding the properties and biological behavior of this metabolite is crucial for a complete
comprehension of nicorandil's pharmacology and for the broader exploration of nicotinamide
derivatives in therapeutics. This guide delves into the multifaceted nature of N-(2-
Hydroxyethyl)nicotinamide, offering a detailed exploration of its scientific underpinnings.

Physicochemical Properties and Structural
Elucidation

A thorough understanding of a molecule's physical and chemical characteristics is fundamental
to its application in research and development.

Core Chemical Identity
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Structural Features and Chemical Reactivity
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N-(2-Hydroxyethyl)nicotinamide's structure, featuring a pyridine ring, an amide linkage, and a
primary alcohol, dictates its chemical behavior. The presence of both hydrogen bond donors
(the amide N-H and the hydroxyl O-H) and acceptors (the pyridine nitrogen, the carbonyl
oxygen, and the hydroxyl oxygen) influences its solubility and interactions with biological
macromolecules.

The molecule's reactivity is centered around its functional groups. The hydroxyl group can
undergo esterification, a key reaction in the synthesis of its parent drug, nicorandil. The amide
bond can be susceptible to hydrolysis under certain conditions, and the pyridine ring can
participate in various aromatic substitution reactions.

Synthesis and Manufacturing Pathways

The synthesis of N-(2-Hydroxyethyl)nicotinamide is a critical process for both research and
pharmaceutical production, primarily as an intermediate for nicorandil.

Laboratory-Scale Synthesis

A common and straightforward method for the laboratory synthesis of N-(2-
Hydroxyethyl)nicotinamide involves the reaction of a nicotinic acid derivative with
ethanolamine.

Workflow for Laboratory Synthesis:

( N

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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